N-(3-fluorophenyl)-2-(methylthio)benzamide

• IUPAC Name: N-(3-fluorophenyl)-2-methylsulfanylbenzamide
• InChI: InChI=1S/C14H12FNOS/c1-18-13-8-3-2-7-12(13)14(17)16-11-6-4-5-10(15)9-11/h2-9H,1H3,(H,16,17)
• InChI Key: QGKSIWSYHMBRRR-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC=C1C(=O)NC2=CC(=CC=C2)F
• Molecular Formula: C14H12FNOS
• Molecular Weight: 261.32 g/mol

Description

N-(3-fluorophenyl)-2-(methylthio)benzamide, also known as 3F-ADB, is a synthetic cannabinoid that was first identified in 2014. It is a potent agonist of the CB1 and CB2 receptors, which are responsible for the psychoactive effects of cannabis. Synthetic cannabinoids like 3F-ADB have become increasingly popular in recent years due to their high potency and ease of synthesis.

Mechanism of Action

The mechanism of action of N-(3-fluorophenyl)-2-(methylthio)benzamide involves binding to the CB1 and CB2 receptors in the brain and other tissues. This leads to the activation of intracellular signaling pathways, which can have a wide range of effects on cellular function. The precise mechanism of action of N-(3-fluorophenyl)-2-(methylthio)benzamide is still being studied, but it is thought to involve the modulation of neurotransmitter release and the regulation of ion channels.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-(3-fluorophenyl)-2-(methylthio)benzamide are complex and varied. It has been shown to have potent analgesic, anti-inflammatory, and anti-emetic effects, making it a potential therapeutic agent for a variety of conditions. However, it can also have negative effects on cognitive function, mood, and cardiovascular health, particularly at high doses.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(3-fluorophenyl)-2-(methylthio)benzamide for lab experiments is its high potency and selectivity for the CB1 and CB2 receptors. This makes it a valuable tool for studying the effects of cannabinoid receptor activation on cellular function. However, its high potency also means that it can be difficult to control the dose and avoid potential side effects. Additionally, the long-term effects of N-(3-fluorophenyl)-2-(methylthio)benzamide on cellular function and overall health are not well understood, which limits its potential use as a therapeutic agent.

Future Directions

There are several potential future directions for research on N-(3-fluorophenyl)-2-(methylthio)benzamide and other synthetic cannabinoids. One area of interest is the development of more selective agonists of the CB1 and CB2 receptors, which could have fewer side effects and greater therapeutic potential. Another area of interest is the study of the long-term effects of synthetic cannabinoids on cellular function and overall health, particularly in the context of chronic use. Finally, there is a need for more research on the potential therapeutic applications of synthetic cannabinoids, particularly in the treatment of pain, inflammation, and other conditions.

Synthesis Methods

The synthesis of N-(3-fluorophenyl)-2-(methylthio)benzamide involves several steps, including the reaction of 3-fluorobenzoyl chloride with 2-(methylthio)aniline to form the intermediate N-(3-fluorophenyl)-2-(methylthio)benzamide. This intermediate is then treated with a reducing agent to form the final product, N-(3-fluorophenyl)-2-(methylthio)benzamide.

Scientific Research Applications

N-(3-fluorophenyl)-2-(methylthio)benzamide has been used extensively in scientific research to study the effects of synthetic cannabinoids on the CB1 and CB2 receptors. It has been shown to be a potent agonist of both receptors, with a higher affinity for the CB1 receptor. This makes it a valuable tool for studying the physiological and biochemical effects of cannabinoid receptor activation.